![molecular formula C12H14N2O2S B2627021 Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate CAS No. 612527-80-7](/img/structure/B2627021.png)
Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate
Overview
Description
“Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate” is a chemical compound with the molecular formula C12H14N2O2S and a molecular weight of 250.32 . It is used for research purposes .
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as “Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions .
Molecular Structure Analysis
The InChI code for “Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate” is 1S/C12H14N2O2S/c1-16-11(15)7-4-8-13-12-14-9-5-2-3-6-10(9)17-12/h2-3,5-6H,4,7-8H2,1H3, (H,13,14) .
Physical And Chemical Properties Analysis
“Methyl 4-[(1,3-benzothiazol-2-yl)amino]butanoate” is a solid substance that should be stored at room temperature . Its melting point is between 110-115 degrees Celsius .
Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole derivatives have been synthesized and studied for their anti-tubercular properties . The inhibitory concentrations of the newly synthesized molecules were compared with standard reference drugs, and better inhibition potency was found in new benzothiazole derivatives against M. tuberculosis .
Anti-Bacterial Activity
2-substituted benzothiazole scaffolds have been found to have significant anti-bacterial properties . Changes in the functional group at the 2nd position can induce a significant change in the biological activity of compounds .
Anti-Fungal Activity
Benzothiazole derivatives also exhibit anti-fungal properties . This makes them a potential candidate for the development of new anti-fungal drugs .
Anti-Oxidant Activity
Compounds containing 2-substituted benzothiazole scaffolds have been found to possess anti-oxidant properties . This could be useful in the development of drugs for diseases caused by oxidative stress .
Anti-Microbial Activity
Benzothiazole derivatives have been found to have anti-microbial properties . This makes them a potential candidate for the development of new anti-microbial drugs .
Anti-Proliferative Activity
Benzothiazole derivatives have been found to have anti-proliferative properties . This could be useful in the development of drugs for diseases characterized by abnormal cell proliferation, such as cancer .
Future Directions
properties
IUPAC Name |
methyl 4-(1,3-benzothiazol-2-ylamino)butanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S/c1-16-11(15)7-4-8-13-12-14-9-5-2-3-6-10(9)17-12/h2-3,5-6H,4,7-8H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMXMQPTVUBNFOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCNC1=NC2=CC=CC=C2S1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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